Cas no 117025-03-3 (Cyclobut[b]isoxazolo[4,5-e]pyridine(9CI))

• Product Name: Cyclobut[b]isoxazolo[4,5-e]pyridine(9CI)
• CAS No: 117025-03-3
• MF: C₈H₄N₂O
• MW: 144.1301612854
• CID: 131449
• PubChem ID: 45079970
• Update Time: 2025-04-19

Cyclobut[b]isoxazolo[4,5-e]pyridine(9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclobut[b]isoxazolo[4,5-e]pyridine(9CI)
• Cyclobuta[b][1,2]oxazolo[4,5-e]pyridine
• Cyclobuta[b]isoxazolo[4,5-e]pyridine
• 117025-03-3
• DTXSID50663841
• Cyclobut[b]isoxazolo[4,5-e]pyridine (9CI)

• Inchi： 1S/C8H4N2O/c1-2-7-5(1)3-6-4-9-11-8(6)10-7/h1-4H
• InChI Key： OTHGMZHTASJFDI-UHFFFAOYSA-N
• SMILES： O1C2C(C=N1)=CC1C=CC=1N=2

Computed Properties

• Exact Mass: 144.03242
• Monoisotopic Mass: 144.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92